Cas no 462650-25-5 (benzyl N-4-(4-nitrophenyl)butylcarbamate)

• Product Name: benzyl N-4-(4-nitrophenyl)butylcarbamate
• CAS No: 462650-25-5
• MF: C₁₈H₂₀N₂O₄
• MW: 328.362404823303
• CID: 5628011
• PubChem ID: 11771799
• Update Time: 2025-05-26

benzyl N-4-(4-nitrophenyl)butylcarbamate Chemical and Physical Properties

Names and Identifiers

• 4-(4-Nitrophenyl)butylcarbamic acid benzyl ester
• 462650-25-5
• EN300-28295206
• Benzyl N-[4-(4-nitrophenyl)butyl]carbamate
• benzyl N-4-(4-nitrophenyl)butylcarbamate

• Inchi： 1S/C18H20N2O4/c21-18(24-14-16-7-2-1-3-8-16)19-13-5-4-6-15-9-11-17(12-10-15)20(22)23/h1-3,7-12H,4-6,13-14H2,(H,19,21)
• InChI Key： WYGCYAZRTYUOJD-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NCCCCC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 328.14230712g/mol
• Monoisotopic Mass: 328.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 84.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines

Additional information on benzyl N-4-(4-nitrophenyl)butylcarbamate

Introduction to Benzyl N-4-(4-nitrophenyl)butylcarbamate (CAS No. 462650-25-5)

Benzyl N-4-(4-nitrophenyl)butylcarbamate, with the chemical identifier CAS No. 462650-25-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural framework of this molecule incorporates a benzyl group, a butyl chain, and a key substituent at the 4-position of the phenyl ring, specifically a nitro group. This unique arrangement imparts distinct chemical and pharmacological properties that make it a subject of extensive research and exploration.

The benzyl N-4-(4-nitrophenyl)butylcarbamate molecule has garnered attention due to its potential role as an intermediate in the synthesis of more complex pharmaceutical agents. Carbamates, in general, are known for their ability to act as bioisosteres, allowing for the modification of existing drug molecules to enhance their pharmacokinetic profiles or biological activity. The presence of the nitro group in this compound adds an additional layer of reactivity and functionality, making it a valuable candidate for further chemical manipulation and derivatization.

In recent years, there has been a growing interest in exploring the pharmacological properties of nitro-substituted aromatic compounds. The nitro group is known to influence the electronic properties of the aromatic ring, thereby affecting its interaction with biological targets. This has led to investigations into its potential applications in the development of novel therapeutic agents. For instance, nitroaromatics have been studied for their antimicrobial, anti-inflammatory, and even anticancer properties. The benzyl N-4-(4-nitrophenyl)butylcarbamate compound represents a promising scaffold for such studies, offering a balance between structural complexity and biological activity.

The synthesis of carbamates typically involves the reaction between a carbonyl compound and an amine or amine derivative. In the case of benzyl N-4-(4-nitrophenyl)butylcarbamate, the benzoyl chloride or benzaldehyde derivative serves as the carbonyl component, while the 4-(nitrophenyl)butanamine acts as the amine source. The reaction is typically catalyzed by an acid or base, leading to the formation of the carbamate linkage. This synthetic route is well-established and allows for good yields under optimized conditions.

The role of computational chemistry in understanding the structure-activity relationships (SAR) of this compound cannot be overstated. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have enabled researchers to predict the behavior of benzyl N-4-(4-nitrophenyl)butylcarbamate both in vitro and in silico. These studies have provided valuable insights into its interactions with biological targets and have helped guide the design of more effective derivatives.

In addition to its potential as a pharmaceutical intermediate, benzyl N-4-(4-nitrophenyl)butylcarbamate has also been explored for its role in materials science. The unique electronic properties imparted by the nitro group make it an attractive candidate for use in organic electronics and conductive polymers. Research has shown that nitroaromatics can enhance charge transport properties in organic semiconductors, making them useful in applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The pharmacological evaluation of benzyl N-4-(4-nitrophenyl)butylcarbamate has revealed several interesting findings. Initial studies have suggested that this compound exhibits moderate activity against certain bacterial strains, likely due to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Furthermore, preliminary in vitro assays have indicated potential anti-inflammatory effects, possibly through inhibition of key inflammatory mediators.

The development of new therapeutic agents often involves a multi-disciplinary approach, combining expertise from chemistry, biology, pharmacology, and medicine. The study of compounds like benzyl N-4-(4-nitrophenyl)butylcarbamate exemplifies this collaborative effort. Chemists are responsible for designing and synthesizing novel molecules with desired properties, while biologists and pharmacologists evaluate their biological activity and safety profiles.

The integration of high-throughput screening (HTS) technologies has significantly accelerated the discovery process for new drug candidates. HTS allows researchers to rapidly test thousands of compounds against various biological targets simultaneously. This approach has been instrumental in identifying hits like benzyl N-4-(4-nitrophenyl)butylcarbamate, which can then be optimized through structure-based drug design or traditional medicinal chemistry techniques.

The future prospects for benzyl N-4-(4-nitrophenyl)butylcarbamate are promising, with ongoing research aimed at elucidating its full spectrum of activities and exploring new synthetic pathways. Advances in synthetic methodologies may enable the production of more complex derivatives with enhanced pharmacological properties. Additionally, interdisciplinary collaborations between academia and industry are likely to drive innovation in this field.

In conclusion, Benzyl N-4-(4-nitrophenyl)butylcarbamate (CAS No. 462650-25-5) is a multifaceted compound with significant potential in pharmaceutical chemistry and materials science. Its unique structural features make it an attractive candidate for further research aimed at developing novel therapeutic agents and advanced materials. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.